![molecular formula C8H8ClNS B1416508 4-Chloro-2-methylthiobenzamide CAS No. 24247-80-1](/img/structure/B1416508.png)
4-Chloro-2-methylthiobenzamide
Overview
Description
Synthesis Analysis
The synthesis of benzamides, which includes compounds like CMTB, can be performed through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
CMTB is an organic molecule with the chemical formula C8H8ClNS. The molecular structure of CMTB can be analyzed using various spectroscopic methods, including FT-IR, UV-Vis, and NMR .Physical And Chemical Properties Analysis
CMTB is a pale yellow crystalline solid that is slightly soluble in water and highly soluble in organic solvents. It has a molecular weight of 185.67 g/mol.Scientific Research Applications
Metabolism and Biotransformation
4-Chloro-2-methylthiobenzamide and its related compounds are involved in various metabolic processes. For instance, 2,6-dichlorobenzamide (DCB), closely related to this compound, undergoes metabolism in rats, forming compounds such as 2-chloro-5-hydroxy-6-(methylthio)benzamide through biliary excretion and enterohepatic circulation (Bakke et al., 1988).
Synthesis and Chemical Reactions
The synthesis of derivatives of this compound has been a subject of study. For instance, reactions of α-aryl-N-methylnitrones with phenylphosphonothioic dichloride led to the formation of N-methylbenzamide and N-methylthiobenzamide derivatives (Yoshifuji et al., 1982).
Environmental Applications
Studies have also focused on environmental applications, such as the degradation of pesticides like methyl parathion, which share structural similarities with this compound. This research is significant for understanding the biorefractory nature and stability of such compounds in the environment (Patil & Gogate, 2012).
Anticancer Potential
Research into potential anticancer applications has led to the synthesis of novel derivatives of this compound. Some of these compounds have shown promising activity against human tumor cell lines, indicating the therapeutic potential of these derivatives (Sławiński et al., 2012).
Hydrolysis Studies
Studies on the hydrolysis of N-substituted 4-chlorobenzamides, including this compound, provide insights into the chemical behavior and stability of these compounds under different conditions (Hyland & O'Connor, 1973).
Safety and Hazards
properties
IUPAC Name |
4-chloro-2-methylbenzenecarbothioamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNS/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGSMWCIPWDONQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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